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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B12410920

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Eupalinolide H,
a sesquiterpene lactone isolated from Eupatorium lindleyanum. The information presented
herein is essential for the identification, characterization, and further development of this
natural product for potential therapeutic applications.

Spectroscopic Data

The structural elucidation of Eupalinolide H was achieved through a combination of mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The key quantitative
data are summarized in the tables below.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) was utilized to determine the elemental
composition of Eupalinolide H.

lon Calculated m/z Found ml/z Molecular Formula

[M+Na]* 429.1784 429.1779 C22H2807Na

Table 1: High-Resolution Mass Spectrometry Data for Eupalinolide H.
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Nuclear Magnetic Resonance (NMR) Data

The 'H and 3C NMR spectra were recorded in deuterated chloroform (CDCIs) on a 600 MHz
spectrometer. The chemical shifts (d) are reported in parts per million (ppm) relative to
tetramethylsilane (TMS), and coupling constants (J) are in Hertz (Hz).
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Position OH (ppm) Multiplicity J (H2) oC (ppm)
1 5.18 d 10.2 133.5
2 2.59 m 39.8

3 5.57 d 8.4 74.4
4 - - - 141.2
5 5.15 d 10.2 125.1
6 5.25 t 9.6 76.5
7 2.94 m 51.0

8 5.22 dd 9.6, 8.4 69.8
9 2.38,2.70 m 37.6

10 - - - 139.7
11 - - - 139.8
12 - - - 170.0
13 6.25,5.71 S, S 125.2

14 1.88 S 16.5

15 1.76 S 17.5

1 - - - 167.2
o . - - 128.0
3 6.88 q 7.2 138.8
4 1.83 S 15.9

5' 1.85 d 7.2 20.5
OAc 2.08 S 21.2

OAc - - - 170.1

Table 2: 1H and 3C NMR Spectroscopic Data for Eupalinolide H in CDCls.
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Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Eupalinolide H.

Isolation of Eupalinolide H

Eupalinolide H was isolated from the aerial parts of Eupatorium lindleyanum. The dried and
powdered plant material was extracted with 95% ethanol. The resulting extract was then
subjected to a series of chromatographic techniques, including silica gel column
chromatography and preparative high-performance liquid chromatography (HPLC), to yield the
pure compound[1].
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Caption: Isolation workflow for Eupalinolide H.

Spectroscopic Analysis
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High-resolution electrospray ionization mass spectrometry (HRESIMS) was performed to
determine the accurate mass and molecular formula of Eupalinolide H. The analysis was
conducted in positive ion mode.

IH NMR, 3C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were acquired on a 600 MHz
NMR spectrometer. Deuterated chloroform (CDCIs) was used as the solvent, and
tetramethylsilane (TMS) served as the internal standard.
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Caption: Workflow for spectroscopic analysis of Eupalinolide H.

Signaling Pathway

While the specific signaling pathways directly modulated by Eupalinolide H are still under
investigation, related eupalinolides have been shown to interact with key cellular signaling
pathways, such as the STAT3 pathway. Eupalinolide J, a structurally similar compound, has
been identified as an inhibitor of STAT3 activity[1]. This suggests that Eupalinolide H may also
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possess the potential to modulate this or related pathways involved in cell proliferation and
survival.
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Caption: Hypothesized interaction of Eupalinolide H with the STAT3 signaling pathway.

This guide provides a foundational set of data for Eupalinolide H. Further research is
warranted to fully elucidate its mechanism of action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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